2,6-Dimethylphenyl 2,2-dimethylpropanoate

• IUPAC Name: (2,6-dimethylphenyl) 2,2-dimethylpropanoate
• InChI: InChI=1S/C13H18O2/c1-9-7-6-8-10(2)11(9)15-12(14)13(3,4)5/h6-8H,1-5H3
• InChI Key: VLCQBDFUHYJXBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC(=O)C(C)(C)C
• Molecular Formula: C13H18O2
• DSSTOX Substance ID: DTXSID40501329
• Molecular Weight: 206.28 g/mol
• CAS RN: 61666-29-3

Description

2,6-Dimethylphenyl 2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Application in Stereocontrolled Synthesis

2,6-Dimethylphenyl 2,2-dimethylpropanoate derivatives facilitate the synthesis of beta-glucosides and alpha-mannosides through neighboring participation, offering excellent yields. These derivatives are removed by hydrogenolysis along with the cleavage of benzyl esters, which makes them suitable for the stereocontrolled synthesis of glycosyl esters (Crich & Cai, 2007).

2. Synthesis of Metal Complexes with Anti-tumor Activities

Metal complexes of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives were synthesized and exhibited anti-tumor activities, particularly against human colorectal carcinoma cells. These complexes did not show inhibitory action on normal cells, suggesting a specific action against cancer cells (Aboelmagd et al., 2021).

3. Role in HDAC Inhibition for Cancer Treatment

Compounds based on the structure of methyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate demonstrated potential as histone deacetylase inhibitors (HDACIs), important in cancer treatment. These compounds showed promising antiproliferative activity against various cancer cell lines, suggesting their role in HDAC inhibition (El-Rayes et al., 2019).

4. Magnetic Properties in Dimeric Copper(II) Complexes

2,6-Dimethylphenyl 2,2-dimethylpropanoate is used in the preparation of dimeric copper(II) 2,2-dimethylpropanoate complexes. These complexes exhibit strong antiferromagnetic interactions, suggesting potential applications in materials science (Muto et al., 1986).

5. Catalytic Synthesis from Methanol and Cyclohexanol

This compound is involved in the catalytic synthesis of 2,6-dimethylphenol from methanol and cyclohexanol, using magnesium oxide supported chromium catalysts. The process demonstrates its utility in chemical synthesis applications (Wang et al., 1995).